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Compound of Interest

Compound Name: 2-Thiophenecarbonitrile

Cat. No.: B031525

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical reagents are paramount to ensuring laboratory safety and environmental
compliance. This guide provides essential safety and logistical information for the proper
disposal of 2-Thiophenecarbonitrile (CAS No. 1003-31-2).

Immediate Safety and Handling Precautions:

2-Thiophenecarbonitrile is a hazardous chemical requiring careful handling in a well-
ventilated laboratory, preferably within a chemical fume hood.[1][2] It is classified as a
flammable liquid and is harmful if swallowed, in contact with skin, or inhaled.[1][3] It also
causes skin irritation and serious eye damage.[1][3][4]

Personal Protective Equipment (PPE): When handling 2-Thiophenecarbonitrile, the following
personal protective equipment should be used:

o Eye/Face Protection: Safety goggles and a face shield.[4]

o Skin Protection: Chemical-resistant gloves (e.g., Viton or Butyl Rubber) and a lab coat.[5]

o Respiratory Protection: Use a respirator with an appropriate filter (e.g., type ABEK
(EN14387)) if inhalation risk is present.[4]

First Aid Measures:
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» Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, including under
the eyelids, and seek immediate medical attention.[1]

o Skin Contact: Wash off immediately with plenty of soap and water. If skin irritation persists,
call a physician.

 Inhalation: Move to fresh air. If breathing is difficult, give oxygen. Seek immediate medical
attention.[1]

 Ingestion: Do NOT induce vomiting. Call a physician or poison control center immediately.[1]

Quantitative Data Summary

Property Value Source
CAS Number 1003-31-2 [1]
Molecular Formula C5H3NS [3114]
Molecular Weight 109.15 g/mol [3]
Boiling Point 192 °C (lit.) [4]
Density 1.172 g/mL at 25 °C (lit.) [4]
Flash Point 53 °C (127.4 °F) - closed cup [4]

UN Number UN1992 [1]
Hazard Class 3 (Flammable Liquid) [1]
Subsidiary Hazard Class 6.1 (Toxic) [1]

Operational and Disposal Plan

The primary and mandated method for the disposal of 2-Thiophenecarbonitrile is through a
licensed hazardous waste disposal company.[5][6] Chemical waste generators are responsible
for correctly classifying waste and ensuring compliance with all local, regional, and national
regulations.[1]

Step-by-Step Disposal Guidance:
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e Segregation: At the point of generation, segregate waste containing 2-
Thiophenecarbonitrile. This includes unused reagent, contaminated solvents, and
disposable labware (e.g., pipette tips, gloves). Do not mix this waste with non-hazardous
materials.[5]

» Containerization: Use a designated, chemically compatible, and properly labeled hazardous
waste container. The container must be leak-proof and kept closed except when adding
waste.[5]

e Labeling: Clearly label the waste container with "Hazardous Waste" and the full chemical
name: "2-Thiophenecarbonitrile". Include hazard pictograms for flammable and toxic
materials.

o Storage: Store the sealed waste container in a cool, dry, and well-ventilated area, away from
sources of ignition and incompatible materials such as strong oxidizing agents and strong
bases.[1]

e Arranging for Disposal: Contact your institution's Environmental Health and Safety (EHS)
office or a licensed hazardous waste disposal contractor to arrange for pickup and disposal.

Accidental Release Measures: In case of a spill, remove all sources of ignition.[2] Use spark-
proof tools and explosion-proof equipment.[1] Absorb the spill with an inert absorbent material
(e.g., vermiculite, sand, or earth) and place it in a suitable, closed container for disposal.[1]

Note on Chemical Neutralization: No specific, validated experimental protocols for the chemical
neutralization or deactivation of 2-Thiophenecarbonitrile for routine disposal were found in the
reviewed safety data sheets. The recommended procedure is collection and disposal via a
licensed professional service. Attempting to neutralize the compound without a validated
protocol can be dangerous.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 2-
Thiophenecarbonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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